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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Properties and Applications of DMSO-
d6 in NMR Spectroscopy
Dimethyl sulfoxide-d6 (DMSO-d6) is a highly polar, aprotic deuterated solvent widely utilized

in Nuclear Magnetic Resonance (NMR) spectroscopy. Its exceptional ability to dissolve a broad

spectrum of both polar and nonpolar organic compounds, including many that are insoluble in

more common solvents like chloroform-d (CDCl3), makes it an invaluable tool in chemical

analysis. It is particularly useful for analyzing peptides, proteins, carbohydrates, and nucleic

acids.

The key advantages of DMSO-d6 include its wide liquid range, high boiling point (189 °C),

which allows for high-temperature NMR studies and reduces evaporative losses, and a

relatively simple residual solvent spectrum. However, users must be aware of its distinct

challenges. DMSO-d6 has a melting point of approximately 18.5-20.2 °C, meaning it can

solidify at or just below room temperature and may require gentle warming before use. Its high

viscosity can lead to broadened spectral lines compared to less viscous solvents.

The most significant challenge associated with DMSO-d6 is its hygroscopic nature; it readily

absorbs moisture from the atmosphere. This results in a prominent water peak in the ¹H NMR

spectrum, which can obscure signals from the analyte. Therefore, meticulous sample handling

to minimize water contamination is critical for acquiring high-quality spectra.
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Quantitative Data Summary
The physical and spectral properties of DMSO-d6 are summarized below for easy reference.

Table 1: Physical Properties of Dimethyl Sulfoxide-d6

Property Value Citations

Chemical Formula (CD₃)₂SO

Molar Mass 84.17 g/mol N/A

Density ~1.190 g/mL at 25 °C N/A

Melting Point 18.5 - 20.2 °C

Boiling Point 189 °C

Table 2: Key ¹H and ¹³C NMR Spectral Properties of DMSO-d6

Parameter
Chemical Shift
(ppm)

Multiplicity Notes Citations

Residual ¹H

Signal (DMSO-

d5)

~2.50 Quintet

The residual

signal from

incompletely

deuterated

solvent.

¹³C Signal ~39.52 Septet
Due to coupling

with deuterium.
N/A

Residual Water

(H₂O/HDO)
~3.33 Broad Singlet

Highly

hygroscopic; shift

can vary slightly

with temperature

and solute.

Table 3: Recommended Sample Preparation Parameters for a Standard 5 mm NMR Tube
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Parameter
Guideline for Small
Molecules (<1000
g/mol )

Guideline for
Proteins/Peptides

Citations

Analyte Mass
¹H NMR: 5-25 mg¹³C

NMR: 50-100 mg
N/A

Concentration
10-20 mg/mL (or 25-

50 mM for MW ~400)

Proteins: 0.3-0.5

mMPeptides: 2-5 mM

Solvent Volume 0.5 - 0.7 mL 0.5 - 0.7 mL

Filling Height 4 - 5 cm 4 - 5 cm

Experimental Workflow and Protocols
This section provides a detailed, step-by-step protocol for preparing a high-quality NMR sample

using DMSO-d6, with a focus on minimizing common issues such as water contamination and

undissolved solids.

Preparation Dissolution & Clarification

Finalization

Start
1. Weigh Analyte
(5-25 mg) into a
clean, dry vial

2. Add DMSO-d6
(0.6 mL) to vial

Use dry glassware 3. Dissolve Analyte
(Vortex if needed) Is solution clear?

4. Filter Solution
(Pipette with cotton plug)

into NMR tube

No

4a. Transfer Solution
directly to NMR tube

Yes

5. Cap NMR Tube
(Use Parafilm/Teflon tape) 6. Clean Tube Exterior Ready for NMR

Analysis

Click to download full resolution via product page

Caption: Workflow for preparing an NMR sample using DMSO-d6.
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This protocol is suitable for most routine analyses of small molecules that are readily soluble in

DMSO-d6.

Weigh the Analyte: Accurately weigh 5-25 mg of your solid sample for ¹H NMR (or 50-100 mg

for ¹³C NMR) into a small, clean, and dry glass vial. Preparing the sample in a secondary vial

rather than directly in the NMR tube is crucial for ensuring complete dissolution and allowing

for filtration if necessary.

Add Solvent: Using a clean, dry pipette, add approximately 0.6-0.7 mL of high-purity DMSO-

d6 to the vial.

Dissolve the Sample: Gently swirl the vial or use a vortex mixer to completely dissolve the

analyte. Visually inspect the solution against a light source to ensure no particulate matter

remains.

Transfer to NMR Tube: Using a clean glass Pasteur pipette, carefully transfer the clear

solution into a high-quality 5 mm NMR tube. Avoid transferring any solid particles.

Filtration (If Necessary): If the solution is not perfectly clear, push a small plug of cotton or

glass wool into the neck of a Pasteur pipette. Filter the sample solution through this plug

directly into the NMR tube to remove suspended impurities, which can degrade spectral

quality by interfering with magnetic field shimming.

Capping and Sealing: Securely place

To cite this document: BenchChem. [Application Notes: Preparation of NMR Samples in
Dimethyl Sulfoxide-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120158#how-to-prepare-an-nmr-sample-using-
dimethyl-sulfoxide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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